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Compound of Interest

Compound Name: Hydrogen bromide

Cat. No.: B145481

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in mitigating the
corrosive effects of hydrobromic acid (HBr) on reaction vessels.

Frequently Asked Questions (FAQS)

Q1: What are the primary safety precautions to take when handling hydrobromic acid to
minimize corrosion-related hazards?

Al: Hydrobromic acid is highly corrosive and can react with many metals to produce flammable
hydrogen gas.[1][2] Always handle HBr in a well-ventilated area, preferably within a chemical
fume hood.[3][4] Personal protective equipment (PPE) is mandatory, including splash goggles,
face shields, and gloves resistant to HBr (e.g., neoprene, PVC, butyl rubber).[3][4] Ensure that
emergency eyewash stations and safety showers are readily accessible.[3] Containers of HBr
should be stored in a cool, dry, well-ventilated area away from incompatible materials such as
strong oxidizing agents and metals.[3] Use secondary containment, such as plastic trays, to
prevent corrosion of metal shelves in case of spills.[1]

Q2: Which materials are most resistant to hydrobromic acid?

A2: Several materials exhibit high resistance to HBr. Tantalum is one of the most resistant
metals, inert to HBr in all concentrations below 150°C.[5] Zirconium also shows excellent
resistance, particularly in the absence of oxidizing impurities like ferric or cupric chlorides.[6]
High-nickel alloys such as Hastelloy® B-3® and C-276® are also highly resistant to HBr over a
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range of concentrations and temperatures. For non-metallic options, glass-lined steel reactors
offer superior corrosion resistance to a wide range of chemicals, including HBr.[7][8][9]
Fluoropolymers like PFA and PTFE are also excellent choices for linings and components due
to their chemical inertness.

Q3: Can | use stainless steel reactors with hydrobromic acid?

A3: The use of stainless steel, including 316L, with HBr is generally not recommended,
especially at elevated temperatures and concentrations.[10][11] Hydrobromic acid is a reducing
acid and can cause significant corrosion of stainless steels, leading to pitting and general
corrosion.[11] While electropolished 316L stainless steel has shown some resistance in very
dilute HBr solutions, its use in most reaction conditions is risky and can lead to equipment
failure.[11]

Q4: What are the signs of corrosion in my reaction vessel?

A4: Visual signs of corrosion in metallic reactors include discoloration, rust formation, pitting
(small holes), and thinning of the vessel walls. In glass-lined reactors, look for chipping,
cracking, or a loss of the glossy surface finish, which may indicate etching.[7] For all reactor
types, unexpected leaks, changes in product color (indicating metallic contamination), or a
sudden increase in pressure (potentially from hydrogen gas evolution) can be signs of
corrosion.[1]

Q5: Are there any additives that can reduce the corrosivity of HBr?

A5: Yes, corrosion inhibitors can be used in some applications to reduce the corrosive attack of
HBr. While research is ongoing, certain organic compounds and salts have shown
effectiveness in acidic environments. However, the selection and use of a corrosion inhibitor
are highly specific to the reaction conditions and materials involved. It is crucial to conduct
compatibility and efficacy tests before using any inhibitor in your process.

Troubleshooting Guides

Problem 1: Unexpectedly high corrosion rate in a metallic reactor.
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Possible Cause

Troubleshooting Step

Presence of Impurities:

Oxidizing impurities like ferric or cupric chlorides
can significantly accelerate the corrosion of
materials like zirconium.[6] Analyze the purity of
your HBr and reactants. If impurities are
present, consider purification steps or selecting

a more resistant material like Tantalum.

Incorrect Material Selection:

Verify that the reactor material is appropriate for
the concentration and temperature of your HBr
reaction. Consult material compatibility charts

and consider a more resistant alloy if necessary.

Elevated Temperature:

Higher temperatures generally increase
corrosion rates.[12] Ensure your temperature
control system is functioning correctly and that

there are no localized hot spots.

Presence of Water:

While HBr is an aqueous solution, anhydrous
HBr can be less corrosive. However, the
presence of moisture in systems designed for
anhydrous conditions can lead to severe
corrosion. Ensure your system is dry if using

anhydrous HBr.

Problem 2: Damage to a glass-lined reactor.
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Possible Cause

Troubleshooting Step

Thermal Shock:

Rapid changes in temperature between the
vessel wall and the reactants can cause the
glass lining to crack.[8][13] Adhere to the
manufacturer's guidelines for heating and

cooling rates.

Mechanical Impact:

Dropping tools or other hard objects into the
reactor can chip the glass lining. Use only non-
metallic, spark-proof tools when working inside

a glass-lined vessel.[13]

Chemical Attack:

While highly resistant, glass linings can be
attacked by hydrofluoric acid, hot concentrated
phosphoric acid, and strong hot alkaline
solutions.[8] Ensure your reaction medium does

not contain these substances.

Improper Agitation:

Operating the agitator at very low liquid levels
can cause shaft flexing and lead to damage at
the agitator-seal interface.[13] Maintain

appropriate liquid levels during agitation.

Problem 3: Sudden pressure increase in the reaction vessel.
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Possible Cause

Troubleshooting Step

Hydrogen Gas Evolution:

HBr can react with many metals to produce
flammable hydrogen gas.[1][2] This is a serious
safety concern. Immediately and safely vent the
reactor according to your standard operating
procedures. Investigate the source of the
corrosion and discontinue using the

incompatible material.

Reaction Runaway:

An exothermic reaction that is not properly
controlled can lead to a rapid increase in
temperature and pressure. Review your reaction

stoichiometry and thermal control parameters.

Data Presentation

Table 1: Corrosion Resistance of Various Metals in Hydrobromic Acid
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HBr Corrosion
. . Temperature
Material Concentration °C) Rate Notes
(%) (mmlyear)
Highly resistant.
Tantalum Up to 47 124 <0.02 ]
Shallow pits may
Zirconium (Zr . occur at boiling
48 Boiling <0.127 )
702) point + 125°C.
[14]
Shallow pits may
Zirconium (Zr . occur at boiling
48 Boiling <0.127 ]
705) point + 125°C.
[14]
Corrosion proof
Titanium (CP) 30 25 <0.1 at this condition.
[10]
Data
Hastelloy® C- extrapolated
20 100 ~0.5 ] )
276® from isocorrosion
diagrams.
Data
Hastelloy® C- extrapolated
20 100 ~0.8 ] )
22® from isocorrosion
diagrams.
Not
316L Stainless recommended
30 25 >1.0 )
Steel for use with HBr.
[10][11]
Severe
Carbon Steel 30 25 >1.0 corrosion. Not
usable.[10]
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Note: Corrosion rates can be significantly influenced by the presence of impurities, aeration,
and flow conditions. The data presented here are for general guidance and should be
supplemented with specific testing for your application.

Table 2: Qualitative Resistance of Non-Metallic Materials to Hydrobromic Acid

Material General Resistance to HBr  Key Considerations

Not resistant to hydrofluoric
acid, hot concentrated
o phosphoric acid, or strong hot
Glass-Lining Excellent ) )
alkalis.[8] Susceptible to
thermal shock and mechanical

damage.[8][13]

Can be used for linings and

PFA (Perfluoroalkoxy) Excellent
components.

Can be used for linings,

PTFE (Polytetrafluoroethylene)  Excellent gaskets, and other
components.

Experimental Protocols

Key Experiment: Laboratory Immersion Corrosion Testing (Based on ASTM G31)

This protocol provides a general framework for evaluating the corrosion resistance of materials
to HBr.

1. Specimen Preparation:

o Cut test specimens (coupons) of the material to be tested to a standard size (e.g., 50 mm x
25 mm x 3 mm).

¢ Drill a hole near the top of the specimen for suspension.

¢ Measure the dimensions of each specimen to three decimal places.

» Clean the specimens thoroughly with a non-corrosive solvent (e.g., acetone), dry, and weigh
to the nearest 0.1 mg.
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. Test Apparatus:

Use a glass reaction vessel equipped with a condenser to prevent evaporation of the HBr
solution.

The vessel should be large enough to ensure a high ratio of solution volume to specimen
surface area (e.g., > 20 mL/cm?).

Use a non-metallic (e.g., PTFE) specimen holder to suspend the coupons in the solution,
ensuring they are electrically isolated from each other.

. Test Procedure:

Prepare the HBr test solution of the desired concentration.

Place the test solution in the reaction vessel and bring it to the desired temperature.
Immerse the prepared specimens in the solution.

The duration of the test can range from 24 hours to several weeks, depending on the
expected corrosion rate.

At the end of the test period, carefully remove the specimens from the solution.

. Post-Test Evaluation:

Visually inspect and photograph the specimens, noting any changes in appearance (e.g.,
discoloration, pitting).

Clean the specimens to remove corrosion products according to ASTM G1 procedures (this
may involve chemical or mechanical cleaning).

Dry and reweigh the specimens to the nearest 0.1 mg.

Calculate the corrosion rate in millimeters per year (mm/year) using the following formula:
Corrosion Rate (mm/year) = (K x W) / (A x T x D) Where:

K = a constant (8.76 x 104)

W = mass loss in grams

A = total surface area of the specimen in cm?

T = exposure time in hours

D = density of the material in g/cm3

Mandatory Visualizations
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Caption: Workflow for Laboratory Immersion Corrosion Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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